Cas no 1862906-99-7 (3-Pyridinesulfonamide, 2-bromo-5-chloro-)

• Product Name: 3-Pyridinesulfonamide, 2-bromo-5-chloro-
• CAS No: 1862906-99-7
• MF: C₅H₄BrClN₂O₂S
• MW: 271.519457817078
• CID: 5246857
• PubChem ID: 130535417
• Update Time: 2026-03-09

3-Pyridinesulfonamide, 2-bromo-5-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 2-bromo-5-chloro-

• Inchi： 1S/C5H4BrClN2O2S/c6-5-4(12(8,10)11)1-3(7)2-9-5/h1-2H,(H2,8,10,11)
• InChI Key： LNIYJEQQIHMQRC-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(Cl)C=C1S(N)(=O)=O

Additional information on 3-Pyridinesulfonamide, 2-bromo-5-chloro-

3-Pyridinesulfonamide, 2-bromo-5-chloro- (CAS No. 1862906-99-7)

3-Pyridinesulfonamide, 2-bromo-5-chloro-, also known by its CAS registry number CAS No. 1862906-99-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridinesulfonamides, which have been extensively studied for their potential applications in drug development and as research tools in various scientific disciplines.

The chemical structure of 3-Pyridinesulfonamide, 2-bromo-5-chloro- consists of a pyridine ring substituted with a sulfonamide group at position 3, along with bromine and chlorine atoms at positions 2 and 5, respectively. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for exploring structure-activity relationships (SAR) in medicinal chemistry.

Recent studies have highlighted the importance of pyridinesulfonamides as potential leads for developing therapeutic agents targeting various diseases. For instance, research has demonstrated that compounds like 3-Pyridinesulfonamide, 2-bromo-5-chloro- can modulate key biological pathways involved in inflammation, cancer, and neurodegenerative disorders. The presence of halogen substituents (bromine and chlorine) at positions 2 and 5 enhances the molecule's ability to interact with specific protein targets, thereby increasing its bioactivity.

The synthesis of CAS No. 1862906-99-7 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by functionalization at specific positions. The introduction of the sulfonamide group at position 3 is often achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the starting materials and reaction conditions. The bromination and chlorination steps are carefully controlled to ensure regioselectivity and yield high-purity product.

In terms of pharmacological activity, 3-Pyridinesulfonamide, 2-bromo-5-chloro- has shown promising results in preclinical studies. For example, it has been reported to exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. Additionally, this compound has demonstrated potential as an anticancer agent by inducing apoptosis in various cancer cell lines through mechanisms involving mitochondrial dysfunction and activation of caspase pathways.

The unique combination of electronic effects and steric hindrance introduced by the bromine and chlorine substituents makes CAS No. 1862906-99-7 an attractive candidate for further exploration in drug discovery programs. Researchers are currently investigating its ability to target novel therapeutic areas such as infectious diseases and metabolic disorders.

In conclusion, 3-Pyridinesulfonamide, 2-bromo-5-chloro-, or CAS No. 1862906-99-7, represents a valuable addition to the arsenal of compounds being studied for their therapeutic potential. Its distinctive chemical structure and promising biological activity underscore its importance as a lead compound for future drug development efforts.